(2Z)-3-(dimethylamino)-2-(thiophen-3-yl)prop-2-enenitrile

• IUPAC Name: (Z)-3-(dimethylamino)-2-thiophen-3-ylprop-2-enenitrile
• InChI: InChI=1S/C9H10N2S/c1-11(2)6-9(5-10)8-3-4-12-7-8/h3-4,6-7H,1-2H3/b9-6+
• InChI Key: DQHNVBOGFFQQJQ-RMKNXTFCSA-N
• Canonical SMILES: CN(C)C=C(C#N)C1=CSC=C1
• Isomeric SMILES: CN(C)/C=C(\C#N)/C1=CSC=C1
• Molecular Formula: C9H10N2S
• Molecular Weight: 178.26 g/mol

Description

(2Z)-3-(Dimethylamino)-2-(thiophen-3-yl)prop-2-enenitrile, also known as “DMTN”, is a synthetic compound that has been studied in recent years for its potential applications in pharmaceuticals and chemical synthesis. DMTN has been found to have a wide range of biochemical and physiological effects, which may make it a useful tool in scientific research.

Scientific Research Applications

Synthesis and Characterization

• Enaminone Complexes : The synthesis of enaminone derivatives and their chelation with different metal nitrates, such as Cu2+, Ni2+, Hg2+, Pb2+, and Co2+, in ethanol solution were reported. The bioactivity of these ligands and metal complexes against various bacteria and fungi was investigated (Jeragh & Elassar, 2015).
• Optical and Supramolecular Characterization : The synthesis, optical, and X-ray diffraction characterizations of crystals of a similar derivative showcased two different emissions due to crystal habit and size. The study highlighted the impact of crystal morphology on solid-state photoluminescence (Percino et al., 2017).

Generation of Structurally Diverse Library

• A ketonic Mannich base derived from 2-acetylthiophene was used as a starting material in alkylation and ring closure reactions to generate a structurally diverse library of compounds. This approach produced dithiocarbamates, thioethers, and various ring-closed derivatives, showcasing the chemical's versatility in organic synthesis (Roman, 2013).

Quantumchemical Evidence for Zwitterionic Nature

• A study provided experimental and theoretical evidence for the zwitterionic nature of a related compound, explaining its extremely low reactivity. This research utilized NMR, IR, UV/VIS spectroscopy, and DFT calculations (Jasiński et al., 2016).

Nonlinear Optical Properties

• Research into the nonlinear optical properties of chalcone derivative compounds indicated a potential for optical device applications, such as optical limiters, highlighting the compound's ability to switch from saturable to reverse saturable absorption under different laser intensities (Rahulan et al., 2014).